Cas no 117568-41-9 (2,4,8,11-Tetradecatetraenamide,N-(2-hydroxy-2-methylpropyl)-, (2E,4E,8Z,11E)-)

• Product Name: 2,4,8,11-Tetradecatetraenamide,N-(2-hydroxy-2-methylpropyl)-, (2E,4E,8Z,11E)-
• CAS No: 117568-41-9
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• CID: 175748
• Update Time: 2024-01-25

2,4,8,11-Tetradecatetraenamide,N-(2-hydroxy-2-methylpropyl)-, (2E,4E,8Z,11E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,8,11-Tetradecatetraenamide,N-(2-hydroxy-2-methylpropyl)-, (2E,4E,8Z,11E)-
• 2,4,8,11-Tetradecatetraenamide,N-(2-hydroxy-2-methylpropyl)-, (E,E,E,Z)-
• 2E,4E,8Z,11E-Tetradecatetraenoicacid-N-(2-methylpropyl)amide
• Isobungeanool
• 2,4,8,11-Tetradecatetraenamide, N-(2-hydroxy-2-methylpropyl)-, (2E,4E,8Z,11E)-

• Inchi： 1S/C18H29NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(20)19-16-18(2,3)21/h5-6,8-9,12-15,21H,4,7,10-11,16H2,1-3H3,(H,19,20)/b6-5+,9-8-,13-12+,15-14+
• InChI Key： HSFPMLIZJAVYHM-NPNWTSAVSA-N
• SMILES： C(NCC(O)(C)C)(=O)/C=C/C=C/CC/C=C\C/C=C/CC

Computed Properties

• Exact Mass: 291.21997

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 481.8±45.0 °C(Predicted)
• PSA: 49.33
• pka: 14.55±0.29(Predicted)